Cas no 1806023-96-0 (3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806023-96-0
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4832347
• Update Time: 2025-10-21

3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H7ClF3NO4/c10-3-4-5(1-8(16)17)14-7(2-6(4)15)18-9(11,12)13/h2H,1,3H2,(H,14,15)(H,16,17)
• InChI Key： TUNIMRLLPBZVNR-UHFFFAOYSA-N
• SMILES： ClCC1C(C=C(NC=1CC(=O)O)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6

Additional information on 3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid

3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic Acid: A Comprehensive Overview

The compound 3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid, identified by the CAS number 1806023-96-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with a chloromethyl group at position 3, a hydroxyl group at position 4, and a trifluoromethoxy group at position 6, along with an acetic acid moiety attached at position 2.

The synthesis of 3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

The biological activity of this compound has been a focal point of recent studies. Its pyridine ring serves as a versatile scaffold for modulating pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of electron-withdrawing groups like the trifluoromethoxy moiety enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug development. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, highlighting its potential in anti-inflammatory therapies.

In addition to its pharmacological applications, 3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as an electron transport layer in organic solar cells, demonstrating improved device performance under specific conditions.

The environmental impact of this compound is another critical area of research. As concerns about sustainability grow, scientists are exploring the biodegradability and eco-friendly synthesis routes for such molecules. Recent studies have focused on developing greener synthetic pathways that minimize waste and reduce the use of hazardous reagents.

In conclusion, 3-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its intricate structure and unique properties continue to attract significant research interest, driving innovations in drug discovery, materials science, and sustainable chemistry.